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Compound of Interest

Compound Name:
Bis-(2-fluoro-2,2-

dinitroethoxy)methane

CAS No.: 17003-79-1

Cat. No.: B103658

Get Quote

Executive Summary: The Stability Gap
In the formulation of energetic materials and advanced pharmaceutical delivery systems, the

choice of plasticizer defines the shelf-life and processing safety of the final product. This guide

compares Nitroglycerin (NG), the legacy nitrate ester, against Bis(2-fluoro-2,2-dinitroethyl)

formal (FEFO), a high-density fluoro-nitro energetic plasticizer.

The Core Distinction: While NG offers high energy and vasodilation properties, its application is

plagued by high volatility and low thermal onset temperatures. FEFO represents a significant

leap in physicochemical stability, exhibiting a decomposition onset nearly 80°C higher than NG

and negligible volatility at processing temperatures. This guide details the thermal analysis

protocols required to validate these differences.

Physicochemical Profile & Structural Logic
Before interpreting thermal curves, one must understand the molecular drivers of stability.
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Feature Nitroglycerin (NG)
FEFO (Bis(2-fluoro-2,2-
dinitroethyl) formal)

Chemical Class Nitrate Ester Fluoro-nitro Formal

Molecular Weight 227.09 g/mol 294.13 g/mol

Physical State (RT) Oily Liquid (Volatile) Oily Liquid (Low Volatility)

Oxygen Balance +3.5% (Positive) -16.3% (Negative)

Critical Weakness
O-NO₂ bond homolysis (Low

)

C-F bond stability; Formal

linkage robustness

Primary Application
Double-base propellants,

Vasodilators

High-energy LOVA (Low

Vulnerability) binders

Experimental Methodology: The Self-Validating
Protocol
As a Senior Scientist, I cannot stress this enough: Standard open-pan TGA/DSC is useless for

Nitroglycerin. The volatility of NG will mask its decomposition, appearing as mass loss

(evaporation) before the degradation exotherm occurs. You must use a confined pressure

system.

Sample Preparation Workflow
Instrument: Simultaneous TGA/DSC (SDT) or dedicated DSC with High-Pressure cells.

Crucibles:

For NG:Hermetically sealed Gold or Aluminum pans (pinhole-free) to suppress

evaporation and measure true decomposition enthalpy.

For FEFO: Hermetic pans recommended to prevent instrument contamination, though

open pans can be used for TGA volatility studies up to 150°C.

Atmosphere: Nitrogen (
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) purge at 50 mL/min.

Visualization of Analysis Logic
The following diagram outlines the decision logic for distinguishing evaporation from

decomposition—a critical step for NG analysis.
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Figure 1: Decision matrix for differentiating volatility from chemical instability in energetic

liquids.

Thermogravimetric Analysis (TGA): Volatility & Mass
Loss[1]
TGA measures the mass loss as a function of temperature.[1][2] This is where the difference

between NG and FEFO is most visually apparent.
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Nitroglycerin (NG) Behavior
In an open pan, NG exhibits a false stability failure.

Onset: Significant mass loss begins as low as 50–60°C.

Mechanism: This is evaporation, not decomposition. By 140°C, nearly 100% of the mass

may be lost before the decomposition reaction triggers.

Implication: You cannot determine the decomposition temperature of NG using open-pan

TGA.

FEFO Behavior
FEFO is designed for vacuum stability.

Onset: Stable mass profile up to ~190–200°C (open pan).

Mechanism: The mass loss step coincides closely with the exothermic decomposition event.

Implication: FEFO retains its plasticizing function in binders during high-temperature curing

processes (e.g., 60°C–80°C) where NG would migrate or evaporate.

Differential Scanning Calorimetry (DSC): Thermal
Events
DSC provides the definitive data for safety and stability by measuring heat flow.

Comparative Data Table
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Parameter Nitroglycerin (NG) FEFO
Performance
Implication

Glass Transition (

)

~ -70°C (often

masked)
-50°C to -60°C

Both offer excellent

low-temp flexibility.

Exotherm Onset (

)
135°C – 145°C 220°C – 230°C

FEFO is thermally

stable at much higher

temps.

Peak Temperature (

)
~160°C (violent) ~245°C

FEFO allows for safer

processing margins.

Enthalpy (

)
-1600 to -1800 J/g -1200 to -1400 J/g

NG releases more

energy but is more

sensitive.

Activation Energy (

)
~140–150 kJ/mol ~170–180 kJ/mol

FEFO requires more

energy to initiate

failure.

Note: Values are dependent on heating rate (

). Standard

or

.

Detailed Analysis
The NG Exotherm: The decomposition of NG is autocatalytic. In a sealed pan, the onset is

sharp around 135°C. The O-NO₂ bond cleavage generates nitrogen oxides (

), which catalyze further breakdown.

The FEFO Exotherm: The presence of the Fluorine atoms on the ethyl backbone stabilizes

the nitro groups. The decomposition peak is shifted nearly 80°C higher than NG. This
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"stability window" allows FEFO to be used in cast-cured formulations where the curing oven

temperature might trigger NG exudation or degradation.

Kinetic Stability & Shelf-Life Prediction
To predict long-term storage stability, we apply the Arrhenius Equation using data from multiple

heating rates (Kissinger Method).

The Stability Pathway
The following diagram illustrates the chemical decomposition pathways that dictate these

kinetic values.
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Figure 2: Mechanistic comparison of decomposition triggers. NG fails via weak O-NO2 bonds;

FEFO is stabilized by electronegative fluorine.

References
Stanton, H. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning

Calorimetry. Organic Process Research & Development.

Adolph, H. G. (1991).[3] Energetic Binders for Plastic Bonded Explosives. US Patent &

Trademark Office / DTIC.

Fiamengo, I. (2018). Determination of nitroglycerine content in double base propellants by

isothermal thermogravimetry. Scientific Technical Review.

ResolveMass Labs. (2026). DSC vs TGA: A Simple Comparison Guide. ResolveMass

Laboratories Inc.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b103658/docs?utm_src=pdf-body-img#comparative-thermal-analysis-guide-fefo-vs-nitroglycerin
https://apps.dtic.mil/sti/citations/ADD014830
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Garg, I. (2022).[1] Simple and Green Synthesis of a Novel Fluoro-Nitrato Energetic

Plasticizer. ACS Omega.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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